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Compound of Interest

Compound Name: Phenylcyclohexane

Cat. No.: B048628

Essential Safety and Handling of
Phenylcyclohexane

This guide provides immediate safety, operational, and disposal information for the handling of
Phenylcyclohexane in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe and compliant use of this chemical.

Key Hazards:

Phenylcyclohexane is a combustible liquid that is harmful if swallowed.[1][2] It is known to
cause skin irritation and serious eye irritation.[1][2][3] Additionally, it is very toxic to aquatic life
with long-lasting effects.[2]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative safety data for
Phenylcyclohexane.
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Property Value

Flash Point 81 °C (177.8 °F)[1]

Boiling Point 240 °C (464 °F)[1]

Density 0.95 g/cm?3 at 20 °C (68 °F)[1]

Protective Action Criteria for Chemicals (PAC)

PAC-1 20 mg/m3[1]
PAC-2 220 mg/m3[1]
PAC-3 1,300 mg/m3[1]

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE are critical to minimize exposure and ensure safety
when handling Phenylcyclohexane.

Eye and Face Protection

o Safety Glasses: Always wear safety glasses with side shields that conform to NIOSH (US) or
EN 166 (EU) standards.[2][4]

e Goggles: Chemical splash goggles should be worn when there is a risk of splashing.

o Face Shield: In addition to goggles, a face shield is required for procedures with a higher risk
of explosion or significant splashing.[4][5]

Skin Protection

o Gloves: Wear chemical-resistant gloves.[2][6] While specific breakthrough time data for
Phenylcyclohexane is not readily available, for aromatic hydrocarbons, nitrile or neoprene
gloves are generally recommended.[7] Always inspect gloves for any signs of degradation or
puncture before use and dispose of them properly after handling the chemical.[4][6]

e Lab Coat: A flame-resistant lab coat or long-sleeved clothing should be worn to protect the
skin.[6]
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o Footwear: Closed-toe shoes must be worn in the laboratory.[5]

Respiratory Protection

» Ventilation: Phenylcyclohexane should be handled in a well-ventilated area, preferably
within a chemical fume hood, to minimize inhalation exposure.[8][9]

» Respirator: Under normal conditions with adequate engineering controls, respiratory
protection is not typically required.[6] If ventilation is insufficient or during a large spill, a
NIOSH-approved respirator with appropriate cartridges for organic vapors should be used.[4]

Operational Plan

A systematic approach to handling Phenylcyclohexane is essential for laboratory safety.

Preparation

» Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
planned experiment.

e Fume Hood: Ensure the chemical fume hood is functioning correctly.

o Gather Materials: Have all necessary equipment, including Phenylcyclohexane, other
reagents, and waste containers, inside the fume hood.

e PPE Check: Don all required PPE as outlined above.

» Spill Kit: Confirm that a spill kit containing absorbent materials (e.g., sand, diatomite, or
universal binders) is readily accessible.[1]

Handling and Use

» Dispensing: Carefully dispense the required amount of Phenylcyclohexane, avoiding
splashes.

o Heating: Phenylcyclohexane is a combustible liquid. Keep it away from open flames, hot
surfaces, and other potential ignition sources.[1][2]

e Avoid Contact: Minimize direct contact with the chemical.[4][9]
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e Hygiene: Do not eat, drink, or smoke in the work area.[1][6] Wash hands thoroughly after
handling.[1][2]

Post-Procedure

o Decontamination: Clean the work area and any equipment used with an appropriate solvent.

 PPE Removal: Remove gloves and other disposable PPE, avoiding contamination of the
skin, and dispose of them in the designated hazardous waste container.

e Hand Washing: Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan

Proper disposal of Phenylcyclohexane and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation

o Chemical Waste: Unused or waste Phenylcyclohexane must be collected in a clearly
labeled, sealed, and appropriate hazardous waste container.

o Contaminated Materials: All materials that have come into contact with Phenylcyclohexane,
including gloves, absorbent pads, and pipette tips, must be disposed of as hazardous waste.

Disposal Procedure

e Licensed Disposal Service: All Phenylcyclohexane waste must be disposed of through a
licensed professional waste disposal service.[4]

e Regulatory Compliance: Adhere to all local, regional, and national regulations for hazardous
waste disposal.[6] Do not pour Phenylcyclohexane down the drain, as it is toxic to aquatic
life.[2][9]

Visual Workflow for Handling Phenylcyclohexane
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Workflow for Safe Handling of Phenylcyclohexane
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Caption: A flowchart illustrating the key steps for the safe handling and disposal of
Phenylcyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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